3,4-dichloro-N-(2-methyl-2H-tetrazol-5-yl)benzamide

• Molecular Formula: C9H7Cl2N5O
• Molecular Weight: 272.09 g/mol
• IUPAC Name: 3,4-dichloro-N-(2-methyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C9H7Cl2N5O/c1-16-14-9(13-15-16)12-8(17)5-2-3-6(10)7(11)4-5/h2-4H,1H3,(H,12,14,17)
• InChI Key: WVMBXLFUKXFGLB-UHFFFAOYSA-N
• SMILES: CN1N=C(N=N1)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

3,4-dichloro-N-(2-methyl-2H-tetrazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is commonly known as DCMTB and is synthesized through a multi-step process that involves the reaction of various reagents.

Mechanism of Action

The exact mechanism of action of DCMTB is not fully understood. However, it has been proposed that DCMTB exerts its antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been suggested that DCMTB may inhibit the activity of certain enzymes that are involved in the proliferation of cancer cells.
Biochemical and Physiological Effects:
DCMTB has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that DCMTB inhibits the growth of cancer cells by inducing apoptosis. Additionally, DCMTB has been found to inhibit the activity of certain enzymes that are involved in the proliferation of cancer cells. In vivo studies have shown that DCMTB exhibits potent antitumor activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCMTB is its potent antitumor activity against various cancer cell lines. Additionally, DCMTB exhibits antimicrobial activity against various bacterial strains. However, one of the limitations of DCMTB is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of DCMTB. One potential direction is the development of DCMTB-based drugs for the treatment of cancer and bacterial infections. Additionally, further studies are needed to elucidate the exact mechanism of action of DCMTB and to determine its potential toxicity in vivo. Finally, the synthesis of DCMTB derivatives may lead to the development of more potent and selective compounds for various applications.

Synthesis Methods

The synthesis of DCMTB involves a multi-step process that requires the reaction of various reagents. The first step involves the reaction of 3,4-dichlorobenzoyl chloride with sodium azide to form 3,4-dichloro-N-azido-benzamide. This intermediate compound is then reacted with methyl hydrazine to form 3,4-dichloro-N-(2-methylhydrazinyl)benzamide. Finally, the last step involves the reaction of this intermediate compound with sodium nitrite to form 3,4-dichloro-N-(2-methyl-2H-tetrazol-5-yl)benzamide.

Scientific Research Applications

DCMTB has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, DCMTB has been found to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.